Cas no 895638-94-5 (N-(2-ethoxyphenyl)-1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(2-ethoxyphenyl)-1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 895638-94-5
• MF: C₁₉H₂₀N₄O₃
• MW: 352.387104034424
• CID: 6309012
• PubChem ID: 7184608
• Update Time: 2025-05-30

N-(2-ethoxyphenyl)-1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• 895638-94-5
• SR-01000013601-1
• F1608-0230
• SR-01000013601
• AKOS001884816

• Inchi： 1S/C19H20N4O3/c1-4-26-17-11-6-5-10-16(17)20-19(24)18-13(2)23(22-21-18)14-8-7-9-15(12-14)25-3/h5-12H,4H2,1-3H3,(H,20,24)
• InChI Key： NVPUCJGOQUPUPL-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1NC(C1=C(C)N(C2C=CC=C(C=2)OC)N=N1)=O

Computed Properties

• Exact Mass: 352.15354051g/mol
• Monoisotopic Mass: 352.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 78.3Ų

Additional information on N-(2-ethoxyphenyl)-1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

N-(2-ethoxyphenyl)-1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 895638-94-5): A Comprehensive Overview

N-(2-ethoxyphenyl)-1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 895638-94-5) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This 1,2,3-triazole derivative is known for its unique structural features, which make it a promising candidate for various applications in pharmaceutical research. The compound's molecular formula and intricate design highlight its potential in targeting specific biological pathways.

The growing interest in triazole-based compounds like N-(2-ethoxyphenyl)-1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is driven by their versatility in drug development. Researchers are particularly intrigued by its ability to act as a scaffold for designing novel therapeutics. With the rise of AI-driven drug discovery and computational chemistry, this compound has been studied for its binding affinity and pharmacokinetic properties, making it a subject of numerous scientific inquiries.

One of the key advantages of CAS No. 895638-94-5 lies in its structural adaptability. The presence of both ethoxy and methoxy groups enhances its solubility and bioavailability, which are critical factors in drug formulation. Additionally, the 5-methyl-1H-1,2,3-triazole core is known for its stability and resistance to metabolic degradation, making it an attractive moiety for medicinal chemists.

In recent years, the demand for N-(2-ethoxyphenyl)-1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has surged due to its potential applications in treating inflammatory and neurological disorders. The compound's mechanism of action is believed to involve modulation of specific enzyme pathways, which aligns with current trends in precision medicine and targeted therapy. This has led to an increase in research publications and patent filings related to its use.

From a synthetic chemistry perspective, the preparation of CAS No. 895638-94-5 involves multi-step organic reactions, including click chemistry approaches. The compound's synthesis is often optimized for yield and purity, ensuring its suitability for high-throughput screening and preclinical studies. Its compatibility with modern green chemistry principles also makes it an environmentally friendly option for industrial-scale production.

The market for triazole derivatives like N-(2-ethoxyphenyl)-1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is expected to grow significantly, driven by advancements in biopharmaceuticals and personalized medicine. As more researchers explore its therapeutic potential, the compound is likely to play a pivotal role in the development of next-generation drugs. Its relevance in addressing unmet medical needs further underscores its importance in contemporary chemical research.

In conclusion, N-(2-ethoxyphenyl)-1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 895638-94-5) represents a fascinating area of study in modern chemistry. Its unique properties, coupled with its potential applications in medicine, make it a compound of great interest to scientists and industry professionals alike. As research continues to unfold, this molecule is poised to make significant contributions to the fields of drug discovery and therapeutic innovation.